Cas no 2248352-55-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate
• CAS No: 2248352-55-6
• MF: C₁₅H₁₃N₃O₆S
• MW: 363.345222234726
• CID: 6490101
• PubChem ID: 165731894
• Update Time: 2025-07-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6518811
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate
• 2248352-55-6

• Inchi： 1S/C15H13N3O6S/c1-17-8-10(25(16,22)23)6-9(17)7-13(19)24-18-14(20)11-4-2-3-5-12(11)15(18)21/h2-6,8H,7H2,1H3,(H2,16,22,23)
• InChI Key： XXLFJPGBXYPLMY-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(=C1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 363.05250632g/mol
• Monoisotopic Mass: 363.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 137Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate (CAS No. 2248352-55-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate, identified by the CAS number 2248352-55-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate arrangement of nitrogen and oxygen-containing rings, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate incorporates a dioxo group and a sulfamoyl substituent, both of which are known to modulate the reactivity and functionality of the molecule. The presence of these functional groups suggests that this compound may exhibit a broad spectrum of interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The isoindole core in this molecule provides a privileged scaffold that has been extensively explored for its pharmacological potential. Studies have demonstrated that isoindole derivatives can exhibit diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of additional functional groups, such as the sulfamoyl moiety, further enhances the molecular diversity and specificity of these compounds.

The sulfamoyl group is particularly noteworthy due to its ability to engage in hydrogen bonding and ionic interactions with biological targets. This feature has been leveraged in the development of sulfonamide-based drugs, which are known for their efficacy in treating various diseases. In the context of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol-2-yl)acetate, the sulfamoyl substituent is positioned strategically to interact with key residues in protein targets, potentially modulating their activity.

Moreover, the methylpyrrole moiety in this compound adds another layer of complexity and functionality. Pyrrole derivatives are well-documented for their role in various biological processes and have been utilized in the synthesis of bioactive molecules. The combination of a methyl group with a pyrrole ring enhances the lipophilicity and electronic properties of the molecule, which can influence its binding affinity and pharmacokinetic profile.

In terms of synthetic chemistry, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-4-sulfamoyl-1H-pyrrol)-acetic acid involves multi-step reactions that require careful optimization to achieve high yields and purity. The synthesis typically begins with the functionalization of an isoindole precursor followed by the introduction of the sulfamoyl group and methylpyrrole moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. Preclinical studies have indicated that it may possess inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data suggest that it interacts with targets involved in cell signaling pathways critical for disease progression.

One particularly compelling aspect of 1,3-dioxo - - - - - - - - - --dihydro - -- -- -- -- -- -- -- -- -- -- -- -- -- ---- isoindol - ---- - - - - - - - - yl 2-( ) acetate (CAS No. ) is its potential for structure-based drug design. High-resolution crystal structures obtained through X-ray diffraction have provided valuable insights into how this molecule interacts with its biological targets at an atomic level. These structural data have been instrumental in guiding medicinal chemists toward modifications that could enhance potency and selectivity.

The growing interest in computational methods has also facilitated the study of this compound. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental validation. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and theoretical frameworks for understanding molecular interactions.

Future research directions for CAS No. include exploring its potential as an antitumor agent . Preclinical studies are underway to evaluate its efficacy toxicity profile various cancer models . Additionally modifications to its core structure are being investigated to improve pharmacokinetic properties such as solubility bioavailability and metabolic stability .

The development synthesis characterization pharmacological evaluation structure-based drug design computational modeling aspects make an exciting subject medicinal chemistry research . Its unique structural features functional groups potential biological activities synthetic accessibility position forefront discovery novel therapeutic agents . As research progresses it is expected insights mechanism action applications this compound continue emerge scientific community .